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For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

handling Suberic acid, including detailed personal protective equipment (PPE) requirements,

step-by-step operational procedures, and compliant disposal plans.

Hazard Identification and Safety Recommendations
Suberic acid, also known as octanedioic acid, is a white crystalline powder.[1] While not

classified as acutely toxic, it is considered a hazardous substance that can cause serious eye

irritation.[1][2][3][4][5][6][7] It may also cause skin and respiratory system irritation.[2] Long-term

exposure to high dust concentrations could potentially lead to respiratory issues.[2] Therefore,

adherence to proper safety protocols is crucial.

Key Hazards:

Eye Irritation: Causes serious eye irritation.[1][3][4][5][6][7]

Skin Irritation: Can cause skin inflammation in some individuals.[2]

Respiratory Irritation: Inhalation of dust may irritate the respiratory system.[2]

Combustibility: As a solid powder, it is combustible and fine dust can form explosive mixtures

with air.[2]
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Quantitative Safety Data
The following table summarizes key quantitative data for Suberic acid, critical for risk

assessment and safe handling.

Property Value Source

Molecular Formula C₈H₁₄O₄ [1][4]

Molecular Weight 174.19 g/mol [1]

Melting Point 141 - 144 °C (285.8 - 291.2 °F) [3]

Flash Point 203 °C (397.4 °F) [1][3]

Solubility in Water 1 g in 625 ml [2]

Operational Plan: From Preparation to Disposal
This section outlines the procedural, step-by-step guidance for the safe handling of Suberic
acid in a laboratory setting.

Engineering Controls and Preparation
Ventilation: Always handle Suberic acid in a well-ventilated area.[1][4] Use of a chemical

fume hood is recommended to minimize inhalation of dust.

Eyewash and Safety Shower: Ensure that an eyewash station and safety shower are readily

accessible in the immediate work area.[1][3]

Container Handling: Keep the container tightly closed when not in use.[1][4] Handle

containers with care to avoid generating dust.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Suberic acid:

Eye and Face Protection: Wear chemical safety goggles or glasses with side shields that

conform to OSHA's 29 CFR 1910.133 or European Standard EN166.[1][3][6][8] A face shield

may be necessary for operations with a higher risk of dust generation.[1]
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Hand Protection: Wear appropriate chemical-resistant gloves such as nitrile rubber,

neoprene, or PVC.[2] Gloves should be inspected for any signs of degradation before use

and disposed of properly after handling the chemical.[6][8] Always wash hands thoroughly

after removing gloves.[2][8]

Skin and Body Protection: A laboratory coat is required.[1] For larger quantities or when

there is a significant risk of skin contact, consider a PVC apron and additional protective

clothing.[1][2]

Respiratory Protection: If engineering controls are insufficient to maintain exposure below

permissible limits, a NIOSH-approved N95 dust mask or equivalent particulate respirator

should be used.[5]

Handling and Experimental Procedures
Avoid Contact: Prevent all personal contact with Suberic acid, including inhalation of dust

and contact with skin and eyes.[2]

Minimize Dust: Handle the solid carefully to minimize dust generation.[1]

Weighing: If weighing the powder, do so in a fume hood or a ventilated balance enclosure.

Incompatible Materials: Avoid contact with strong oxidizing agents, bases, and strong

reducing agents.[2][3]

Spill Management
Minor Spills: For small spills, immediately clean up the area.[2] Avoid breathing the dust.[2]

Use a method that does not generate dust, such as gently sweeping or using a vacuum with

a HEPA filter. Place the collected material into a suitable, labeled container for disposal.[8]

Major Spills: In the event of a large spill, evacuate the area and alert emergency responders.

[2] Only trained personnel equipped with appropriate PPE should handle the cleanup.

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1] Seek immediate medical attention.[1]
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Skin Contact: Remove contaminated clothing and wash the affected skin area with soap and

water.[1][2] If irritation persists, seek medical advice.

Inhalation: Move the individual to fresh air.[1] If breathing is difficult, provide oxygen. Seek

medical attention if respiratory symptoms develop.

Ingestion: Do NOT induce vomiting.[1] Rinse the mouth with water and seek medical advice.

[1][6][8]

Disposal Plan
All waste containing Suberic acid must be handled in accordance with local, state, and federal

regulations.[2]

Waste Collection: Collect waste Suberic acid and any contaminated materials (e.g., gloves,

paper towels) in a clearly labeled, sealed container.

Disposal Method: Do not dispose of Suberic acid down the drain.[8] Contact a licensed

professional waste disposal service for proper disposal.[8] One approved method is to

dissolve the material in a combustible solvent and incinerate it in a chemical incinerator

equipped with an afterburner and scrubber.[8]

Container Disposal: Do not reuse empty containers.[4] They should be disposed of as

unused product.[8]

Workflow for Safe Handling of Suberic Acid
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Caption: Workflow for the safe handling of Suberic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. sds.metasci.ca [sds.metasci.ca]

2. datasheets.scbt.com [datasheets.scbt.com]

3. fishersci.com [fishersci.com]

4. lobachemie.com [lobachemie.com]

5. 辛二酸 98% | Sigma-Aldrich [sigmaaldrich.com]

6. file1.lookchem.com [file1.lookchem.com]

7. Substance Information - ECHA [echa.europa.eu]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b032711?utm_src=pdf-body-img
https://www.benchchem.com/product/b032711?utm_src=pdf-body
https://www.benchchem.com/product/b032711?utm_src=pdf-custom-synthesis
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJkYm15aDVranFoZ28wcXg3d3NjNGo1cTVuOTBxIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lDNDk0XzUwNS00OC02X1N1YmVyaWMgYWNpZC5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSUM0OTRfNTA1LTQ4LTZfU3ViZXJpYyUyMGFjaWQucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--f35f4ac73b1a9fc8eba2a7b68dc78ef87084d93a/MetaSci_MSIC494_505-48-6_Suberic%20acid.pdf
https://datasheets.scbt.com/sc-208404.pdf
https://www.fishersci.com/store/msds?partNumber=AC132815000&productDescription=SUBERIC+ACID+500GR&vendorId=VN00032119&countryCode=US&language=en
https://www.lobachemie.com/lab-chemical-msds/MSDS-suberic-acid-CASNO-505-48-6139P-EN.aspx
https://www.sigmaaldrich.com/HK/zh/product/aldrich/s5200
https://file1.lookchem.com/msds/2011-06/5/60930(505-48-6).pdf
https://echa.europa.eu/substance-information/-/substanceinfo/100.007.283
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032711?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


8. cdhfinechemical.com [cdhfinechemical.com]

To cite this document: BenchChem. [Safeguarding Your Research: Personal Protective
Equipment and Handling Protocols for Suberic Acid]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b032711#personal-protective-equipment-
for-handling-suberic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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